Cas no 1806003-88-2 (3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806003-88-2
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856848
• Update Time: 2025-07-23

3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-2-4-1-5(8(10)11)7(12)6(3-14)13-4/h1,3,8H,2,12H2
• InChI Key： XSKXRHMGMCQCAH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C(C=O)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806003-88-2)

3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1806003-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyridine core substituted with an amino group, a bromomethyl moiety, and a difluoromethyl group, making it a versatile intermediate for the synthesis of complex molecules. Its unique structural attributes position it as a valuable building block in the development of novel bioactive agents.

The compound’s molecular structure incorporates several functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of the aldehyde group (CHO) at the 2-position of the pyridine ring allows for further derivatization through condensation reactions, while the amino group (NH₂) can participate in Schiff base formations or act as a nucleophile in various transformations. The bromomethyl group (BrCH₂) provides a handle for nucleophilic substitution reactions, enabling the introduction of diverse side chains. Additionally, the difluoromethyl group (CF₂) is known to modulate metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

In recent years, 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde has been explored in several cutting-edge research areas. One notable application lies in the synthesis of kinase inhibitors, where pyridine derivatives are frequently employed due to their ability to interact with protein active sites. The combination of the amino and aldehyde groups allows for facile coupling with heterocyclic scaffolds, facilitating the construction of potent inhibitors targeting diseases such as cancer and inflammatory disorders. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that disrupt aberrant signaling pathways by binding to specific tyrosine kinases.

Another emerging field where this compound has shown promise is in the development of antiviral agents. The structural motif of pyridine derivatives is well-documented for its role in interfering with viral replication mechanisms. Researchers have leveraged 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde as a precursor to design molecules that inhibit viral proteases or polymerases. The electron-withdrawing effects of the difluoromethyl group enhance binding interactions with target enzymes, improving pharmacological efficacy. Preliminary findings suggest that derivatives of this compound exhibit inhibitory activity against certain RNA viruses, warranting further investigation into their potential as therapeutic candidates.

The agrochemical sector has also benefited from the versatility of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde. Pyridine-based compounds are widely used in crop protection due to their ability to act as growth regulators or pest deterrents. By incorporating functional groups such as bromomethyl and difluoromethyl, chemists can fine-tune the biological activity of these derivatives. Recent research highlights its role in synthesizing novel herbicides that selectively target weed species without harming crops. The aldehyde functionality further enables post-synthetic modifications, allowing for optimization of selectivity and environmental compatibility.

The synthetic methodologies involving 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde are equally noteworthy. Advances in transition-metal-catalyzed cross-coupling reactions have streamlined its incorporation into more complex structures. For example, palladium-catalyzed Buchwald-Hartwig amination reactions have been utilized to introduce aryl or heteroaryl groups at the amino position, expanding the compound’s synthetic utility. Additionally, copper-mediated radical reactions have been employed to functionalize the bromomethyl moiety, enabling access to thioethers or other sulfur-containing derivatives. These innovations underscore the compound’s adaptability in modern synthetic chemistry.

The pharmacokinetic properties of derivatives derived from 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde are another area of active investigation. The presence of fluorine atoms is particularly significant, as they can influence metabolic pathways and improve oral bioavailability. Computational modeling studies have been conducted to predict how modifications at the 4-position and 6-position affect drug-like properties such as solubility and permeability. These insights are crucial for designing lead compounds with optimized pharmacokinetic profiles, reducing attrition rates during drug development.

In conclusion, 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806003-88-2) represents a cornerstone intermediate in medicinal and agrochemical innovation. Its multifunctional structure supports diverse synthetic strategies, enabling access to biologically relevant molecules across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic protocols, this compound is poised to remain a vital tool for chemists and biologists alike.